Cas no 40033-95-2 (spiro[benzo[e][1,3]oxazine-2,1'-cyclohexan]-4(3H)-one)

• Product Name: spiro[benzo[e][1,3]oxazine-2,1'-cyclohexan]-4(3H)-one
• CAS No: 40033-95-2
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 2855372
• PubChem ID: 652743
• Update Time: 2025-04-21

spiro[benzo[e][1,3]oxazine-2,1'-cyclohexan]-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• Z48971331
• spiro[1,3-benzoxazine-2,1'-cyclohexan]-4(3H)-one
• CCG-253888
• 40033-95-2
• spiro[3H-1,3-benzoxazine-2,1'-cyclohexane]-4-one
• GMKQOWMDPZAYKG-UHFFFAOYSA-N
• CHEMBL1399527
• CS-0368266
• AKOS000613525
• HMS1665A05
• HMS2185H15
• G74805
• 2,3-DIHYDRO-BENZO[E]-2,2`-SPIRO-CYCLOHEXYL-[1,3]OXAZIN-4-ONE
• Oprea1_173687
• Oprea1_541668
• SCHEMBL7508014
• spiro[benzo[e][1,3]oxazine-2,1'-cyclohexan]-4(3H)-one
• SMR000008904
• STK877711
• spiro[2,3-dihydro-4H-1,3-benzoxazine-2,1'-cyclohexan]-4-one
• spiro[3H-benzo[e]1,3-oxazaperhydroine-2,1'-cyclohexane]-4-one
• MLS000072490

• Inchi： 1S/C13H15NO2/c15-12-10-6-2-3-7-11(10)16-13(14-12)8-4-1-5-9-13/h2-3,6-7H,1,4-5,8-9H2,(H,14,15)
• InChI Key： GMKQOWMDPZAYKG-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(NC21CCCCC2)=O

Computed Properties

• Exact Mass: 217.110278721Da
• Monoisotopic Mass: 217.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų